Cas no 2228988-48-3 (3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole)
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole
- EN300-1778256
- 2228988-48-3
-
- Inchi: 1S/C12H19N3O/c1-2-4-11-10(3-1)12(15-14-11)16-9-5-7-13-8-6-9/h9,13H,1-8H2,(H,14,15)
- InChI Key: HGXBKPWSIYUYJY-UHFFFAOYSA-N
- SMILES: O(C1C2=C(CCCC2)NN=1)C1CCNCC1
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.9Ų
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778256-0.05g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-0.1g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-0.25g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-0.5g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-1.0g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1778256-2.5g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-5.0g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1778256-10.0g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1778256-1g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1778256-5g |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole |
2228988-48-3 | 5g |
$3520.0 | 2023-09-20 |
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole
Introduction to 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2228988-48-3)
3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2228988-48-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine moiety linked to an indazole ring via an oxygen atom, contribute to its unique chemical and pharmacological properties.
The piperidin-4-yloxy substituent in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Piperidine derivatives are widely recognized for their role as bioisosteres in drug design, often enhancing solubility, metabolic stability, and binding affinity to biological targets. In contrast, the tetrahydro-1H-indazole core is a scaffold that has been extensively studied for its potential in treating various diseases, including neurological disorders and cancer. The combination of these structural elements makes 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies have suggested that the indazole ring may interact with enzymes and receptors involved in signal transduction pathways, while the piperidine moiety could enhance oral bioavailability. These insights have guided the development of novel derivatives with improved pharmacological properties.
The synthesis of 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key synthetic steps typically include nucleophilic substitution reactions to introduce the piperidinyl group onto the indazole backbone. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.
In preclinical research, 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole has shown promise in several disease models. For instance, studies have indicated that this compound may exhibit anti-inflammatory effects by modulating cytokine production pathways. Additionally, its ability to interact with specific protein kinases has raised interest in its potential as an anticancer agent. These findings highlight the need for further investigation into its mechanism of action and therapeutic efficacy.
The pharmacokinetic profile of 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole is another area of active research. Animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the piperidine group appears to enhance oral bioavailability while minimizing rapid metabolism by cytochrome P450 enzymes. These findings are valuable for designing effective dosing regimens and optimizing drug delivery systems.
One of the most exciting aspects of 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole is its potential for structure-based drug design. High-resolution crystal structures of its protein targets have been obtained using X-ray crystallography and cryo-electron microscopy (cryo-EM). These structures provide detailed insights into how the compound interacts with its biological targets at an atomic level. This information has been instrumental in designing analogs with improved binding affinity and selectivity.
The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on computational predictions and experimental data. In the case of 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole, researchers have explored various derivatives by introducing different substituents into the piperidine or indazole moieties. These modifications have led to compounds with enhanced potency and reduced side effects.
Regulatory considerations are also critical in advancing compounds like 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole towards clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials are produced consistently and safely. Additionally, comprehensive toxicological studies are conducted to assess potential risks associated with long-term use of the compound.
The future directions for research on 3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The indazole scaffold is known to interact with neurotransmitter receptors, making it a promising candidate for developing treatments that modulate neuronal activity.
In conclusion,3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-lH-indazole (CAS No 22289884853) is a structurally interesting compound with significant potential in pharmaceutical applications。 Its unique combination of functional groups, along with promising preclinical results, makes it an attractive candidate for further development。 As research continues, we can expect more insights into its mechanisms of action and therapeutic applications。
2228988-48-3 (3-(piperidin-4-yloxy)-4,5,6,7-tetrahydro-1H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)